Cas no 1361734-72-6 (5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1361734-72-6
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4801455
• Update Time: 2025-10-29

5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)15-7-1-5(4-14)6(2-12)3-13-7/h1,3-4H
• InChI Key： HPTBGRJYQGFXBN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C(C#N)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

5-Cyano-2-(Trifluoromethoxy)Pyridine-4-Carboxaldehyde (CAS No. 1361734-72-6)

The compound 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1361734-72-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, agrochemicals, and advanced materials research.

5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde belongs to the class of pyridine derivatives, which are well-known for their aromatic stability and electronic properties. The molecule features a pyridine ring substituted with a cyano group at position 5, a trifluoromethoxy group at position 2, and an aldehyde group at position 4. This combination of substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The trifluoromethoxy group is known to enhance lipophilicity and improve drug-like properties, while the cyano group contributes to hydrogen bonding capabilities and electronic modulation. These features make the compound an attractive candidate for designing molecules with specific biological activities.

In agrochemical research, 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has been explored as a lead compound for developing herbicides and fungicides. Its structural flexibility allows for the introduction of additional functional groups, enabling the creation of compounds with enhanced efficacy and selectivity against target pests and pathogens.

The synthesis of 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

From a materials science perspective, 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has been utilized as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its aldehyde group facilitates coordination with metal ions, while the electron-withdrawing substituents enhance the stability and functionality of the resulting materials.

Recent advancements in computational chemistry have enabled detailed studies of 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde's electronic structure and reactivity. These studies have provided insights into its potential as a catalyst or co-catalyst in various chemical transformations, further expanding its utility in industrial applications.

In conclusion, 5-Cyano-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1361734-72-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing innovation in chemistry and related fields.